Cas no 2171962-72-2 (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171962-72-2
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6317953
• PubChem ID: 165786645
• Update Time: 2025-05-26

1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593961
• 2171962-72-2

• Inchi： 1S/C11H16N4O/c12-11(16)9-10(7-5-6-7)15(14-13-9)8-3-1-2-4-8/h7-8H,1-6H2,(H2,12,16)
• InChI Key： CAITYIUCLVWGFH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CC2)N(C2CCCC2)N=N1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2171962-72-2 and Product Name: 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 2171962-72-2 and the product name 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate cyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both cyclopentyl and cyclopropyl substituents, combined with the triazole ring system, contributes to its unique chemical properties and biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,2,3-triazole derivatives in the design of novel therapeutic agents. The triazole core is a privileged scaffold that has been extensively explored due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of bulky alkyl groups such as cyclopentyl and cyclopropyl into the triazole framework not only enhances the steric bulk but also influences the electronic distribution of the molecule, thereby modulating its interaction with biological targets.

In particular, the 4-carboxamide functional group appended to the triazole ring introduces a polar moiety that can engage in hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the context of drug design, as hydrogen bonding plays a crucial role in determining binding affinity and specificity. The combination of these structural elements makes 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further exploration in medicinal chemistry.

Current studies have demonstrated that derivatives of this compound class exhibit notable pharmacological effects. For instance, modifications to the cyclopentyl and cyclopropyl substituents have been shown to influence the compound's solubility and metabolic stability, which are critical factors in drug development. Additionally, computational modeling studies have suggested that this molecule may interact with specific protein targets involved in disease pathways, offering a potential therapeutic window for intervention.

The synthesis of 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition-metal catalysis and asymmetric synthesis have been particularly useful in constructing the complex cyclic framework of this compound. These synthetic advances not only facilitate large-scale production but also enable the rapid exploration of structural analogs.

From a biological perspective, preliminary in vitro assays have indicated that 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide possesses interesting pharmacological properties. It has shown promise in inhibiting certain enzymatic activities associated with inflammatory responses and cellular proliferation. These findings align with the broader efforts to develop novel therapeutics targeting these pathways. Further investigation is warranted to elucidate its mechanism of action and potential therapeutic applications.

The compound's structural features also make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided valuable insights into how this molecule interacts with biological targets at the atomic level. These structural data are being used to guide rational modifications aimed at enhancing potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can predict how small changes to the molecular structure will impact its biological activity.

Moreover, the environmental stability and chemical robustness of 1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxamide are important considerations for its potential clinical use. Studies have assessed its degradation profiles under various conditions to ensure that it remains stable during storage and administration. These assessments are critical for ensuring safety and efficacy in pharmaceutical applications.

In conclusion, 2171962-72-2 represents a significant contribution to the field of medicinal chemistry due to its unique structural features and promising biological activities. The combination of cyclopentyl and cyclopropyl substituents with a triazole core provides a versatile scaffold for further exploration in drug development. Ongoing research efforts aim to fully characterize its pharmacological profile and explore potential therapeutic applications.